Cas no 780712-04-1 (3,5-bis(chloromethyl)-1H-Pyrazole)
780712-04-1 structure
Product Name:3,5-bis(chloromethyl)-1H-Pyrazole
CAS No:780712-04-1
MF:C5H6Cl2N2
MW:165.020538806915
CID:1117676
PubChem ID:10998058
Update Time:2025-04-20
3,5-bis(chloromethyl)-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-bis(chloromethyl)-1H-Pyrazole
- SCHEMBL3299976
- AKOS006385747
- 3,5-bis-(chloromethyl)pyrazole
- 780712-04-1
-
- Inchi: 1S/C5H6Cl2N2/c6-2-4-1-5(3-7)9-8-4/h1H,2-3H2,(H,8,9)
- InChI Key: MZGJUQSZWVIRFP-UHFFFAOYSA-N
- SMILES: ClCC1=CC(CCl)=NN1
Computed Properties
- Exact Mass: 163.9908036g/mol
- Monoisotopic Mass: 163.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 89
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 28.7Ų
3,5-bis(chloromethyl)-1H-Pyrazole Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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